![molecular formula C12H9ClN2O2 B7636060 (4-Chlorophenyl) 5-methylpyrazine-2-carboxylate](/img/structure/B7636060.png)
(4-Chlorophenyl) 5-methylpyrazine-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Chlorophenyl) 5-methylpyrazine-2-carboxylate, also known as CP-94,253, is a chemical compound that has been widely studied for its potential applications in scientific research. This pyrazine derivative has shown promising results in various fields of study, including neuroscience, pharmacology, and biochemistry. In
Mechanism of Action
The mechanism of action of (4-Chlorophenyl) 5-methylpyrazine-2-carboxylate involves its binding to the dopamine D4 receptor and blocking its activation by dopamine. This results in a decrease in the downstream signaling pathways that are involved in the regulation of various neurological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to its antagonistic effects on the dopamine D4 receptor. This results in a decrease in the release of dopamine and a subsequent decrease in the downstream signaling pathways that are involved in the regulation of various neurological processes. This compound has also been shown to reduce drug-seeking behavior in animal models, indicating its potential use in drug addiction treatment.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (4-Chlorophenyl) 5-methylpyrazine-2-carboxylate in lab experiments is its selectivity for the dopamine D4 receptor. This allows researchers to study the specific effects of dopamine signaling through this receptor. However, one of the limitations of using this compound is its potential off-target effects on other receptors, which may complicate the interpretation of results.
Future Directions
There are several future directions for the study of (4-Chlorophenyl) 5-methylpyrazine-2-carboxylate. One direction is the development of more selective dopamine D4 receptor antagonists that have fewer off-target effects. Another direction is the exploration of this compound's potential use in drug addiction treatment and its effects on other neurological disorders. Finally, the development of more efficient synthesis methods for this compound may facilitate its use in future research.
Synthesis Methods
The synthesis of (4-Chlorophenyl) 5-methylpyrazine-2-carboxylate involves the reaction of 4-chloroaniline and 5-methylpyrazine-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields this compound as a white crystalline solid with a melting point of 161-163°C.
Scientific Research Applications
(4-Chlorophenyl) 5-methylpyrazine-2-carboxylate has been extensively studied for its potential applications in scientific research. One of the main areas of research is neuroscience, where this compound has been shown to act as a selective antagonist of the dopamine D4 receptor. This receptor is involved in various neurological disorders such as schizophrenia, attention deficit hyperactivity disorder (ADHD), and Parkinson's disease. This compound has also been studied for its potential use in drug addiction treatment, as it has been shown to reduce drug-seeking behavior in animal models.
properties
IUPAC Name |
(4-chlorophenyl) 5-methylpyrazine-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN2O2/c1-8-6-15-11(7-14-8)12(16)17-10-4-2-9(13)3-5-10/h2-7H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQXCGMXZOWHKSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(C=N1)C(=O)OC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.